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Abstract
Dichlorostrontium (SrCl₂), a salt of strontium and chlorine, presents a fascinating case study

in solid-state chemistry and crystallography.[1] Its structural characteristics, particularly its

ability to form various hydrates and exhibit superionic conductivity at elevated temperatures,

make it a compound of significant interest in diverse fields, including materials science and

drug delivery systems. This technical guide provides a comprehensive analysis of the crystal

structure of dichlorostrontium, detailing its anhydrous and hydrated forms, the methodologies

for its characterization, and the causality behind its structural properties.

The Anhydrous Dichlorostrontium Crystal Structure:
A Fluorite Archetype
Anhydrous dichlorostrontium is a classic example of a compound adopting the fluorite (CaF₂)

crystal structure.[1][2][3][4][5][6] This structure is characterized by a face-centered cubic (FCC)

arrangement of the cations (Sr²⁺) with the anions (Cl⁻) occupying all the tetrahedral interstitial

sites.

Crystallographic Parameters
The fundamental crystallographic data for anhydrous SrCl₂ are summarized in the table below.

These parameters define the unit cell, which is the basic repeating unit of the crystal lattice.[7]
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Parameter Value Source(s)

Crystal System Cubic [2][8][9]

Space Group Fm-3m (No. 225) [2][6][8][9]

Lattice Constant (a) ~7.00 Å at 300 K [2]

6.9783 ± 0.0004 Å at 300 K [10]

6.9442 ± 0.0004 Å at 80 K [10]

Formula Units (Z) 4 [8]

Sr-Cl Bond Length ~3.03 Å [2]

The choice of the Fm-3m space group reflects the high degree of symmetry inherent in the

fluorite structure. The lattice parameter 'a' exhibits a slight temperature dependence,

contracting at lower temperatures as expected due to reduced thermal vibrations.[10]

Coordination Environment
In the fluorite structure, the coordination environments of the cation and anion are distinct and

crucial to understanding the compound's properties:

Strontium (Sr²⁺) Coordination: Each strontium ion is located in a body-centered cubic

geometry and is coordinated to eight equivalent chloride ions, forming a cubic coordination

polyhedron.[2][6]

Chloride (Cl⁻) Coordination: Each chloride ion is tetrahedrally coordinated to four strontium

ions.[2] This arrangement results in a stable electrostatic balance within the crystal lattice.

The following diagram illustrates the fundamental workflow for determining these

crystallographic parameters.
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Caption: Workflow for crystallographic analysis of SrCl₂.

Hydrated Forms of Dichlorostrontium
In the presence of moisture, dichlorostrontium readily forms hydrates, with strontium chloride

hexahydrate (SrCl₂·6H₂O) being the most common.[1][11] The incorporation of water

molecules into the crystal lattice significantly alters the crystal structure.
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Strontium Chloride Hexahydrate (SrCl₂·6H₂O)
The hexahydrate crystallizes in the trigonal system, a departure from the cubic symmetry of the

anhydrous form.[12] The dehydration of SrCl₂·6H₂O is a stepwise process, proceeding through

dihydrate (SrCl₂·2H₂O) and monohydrate (SrCl₂·H₂O) intermediates before returning to the

anhydrous state.[13][14] This process can be monitored using techniques like in-situ X-ray

diffraction.[14][15]

The structural transformations during hydration and dehydration are a critical consideration in

applications where the material may be exposed to varying humidity levels, as these changes

can lead to significant volume expansion and potential mechanical degradation.[14]

High-Temperature Behavior and Superionic
Conductivity
One of the most remarkable properties of dichlorostrontium is its transition to a superionic

state at high temperatures.[3][16] This phenomenon is characterized by a significant increase

in ionic conductivity, approaching that of the molten salt, well below its melting point.[3]

This behavior is attributed to the development of extensive disorder in the anion sublattice.[16]

As the temperature increases, a fraction of the chloride ions leave their regular lattice sites to

occupy interstitial positions, creating Frenkel defects.[16] This dynamic disorder allows for the

rapid diffusion of chloride ions through the crystal lattice, resulting in high ionic conductivity.

Neutron diffraction is a particularly powerful technique for studying this phenomenon as it is

sensitive to the positions of the lighter chloride ions.[3][16][17]

The following diagram illustrates the transition to the superionic state.
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Caption: Phase transition to the superionic state in SrCl₂.

Experimental Methodologies for Crystal Structure
Analysis
A comprehensive understanding of the crystal structure of dichlorostrontium is achieved

through a combination of experimental and computational techniques.

X-ray Diffraction (XRD)
X-ray diffraction is the cornerstone of crystal structure analysis. For SrCl₂, both single-crystal

and powder XRD are employed.

Protocol for Powder X-ray Diffraction:

Sample Preparation: Anhydrous SrCl₂ powder is finely ground to ensure random crystal

orientation. The powder is then mounted on a sample holder.

Data Collection: The sample is irradiated with monochromatic X-rays, and the diffraction

pattern is recorded over a range of 2θ angles.

Data Analysis: The resulting diffraction pattern is analyzed to determine the lattice

parameters and space group. Rietveld refinement is a powerful method used to refine the

crystal structure model against the experimental data.[10][18]

Neutron Diffraction
Neutron diffraction is particularly valuable for studying the structure of SrCl₂, especially at high

temperatures. Due to the scattering properties of neutrons, this technique can accurately locate

the positions of the lighter chloride ions, providing detailed insights into the anion disorder in

the superionic phase.[3][16][17]

Computational Modeling
Density Functional Theory (DFT) and other ab initio calculations are used to complement

experimental findings.[9] These computational methods can predict lattice parameters, bond

lengths, and even electronic and vibrational properties of the crystal.[9] The Materials Project,
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for instance, provides a comprehensive database of computed properties for crystalline

materials, including SrCl₂.[2][6][9]

The Gaseous State: An Exception to VSEPR Theory
In the vapor phase, the SrCl₂ molecule exhibits a non-linear geometry with a Cl-Sr-Cl bond

angle of approximately 130°.[4] This is a notable exception to the Valence Shell Electron Pair

Repulsion (VSEPR) theory, which would predict a linear structure. This bending is attributed to

contributions from d-orbitals in the shell below the valence shell or polarization of the electron

core of the strontium atom.[4]

Conclusion
The crystal structure of dichlorostrontium is a multifaceted topic, encompassing the ordered

arrangement of its anhydrous form, the complexities of its hydrated states, and the dynamic

disorder of its high-temperature superionic phase. A thorough analysis, integrating

experimental techniques like X-ray and neutron diffraction with computational modeling, is

essential for a complete understanding of this versatile compound. The insights gained from

such studies are crucial for harnessing the properties of SrCl₂ in various scientific and industrial

applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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